Cas no 36140-19-9 (Chlorodicyclohexylbo\u200brane)

• Product Name: Chlorodicyclohexylbo\u200brane
• CAS No: 36140-19-9
• MF: C₁₂H₂₂BCl
• MW: 212.567082881927
• MDL: MFCD00191906
• CID: 921058
• PubChem ID: 24865728
• Update Time: 2025-05-19

Chlorodicyclohexylbo\u200brane Chemical and Physical Properties

Names and Identifiers

• chlorodicyclohexylborane
• Dicyclohexylboryl chloride Dicyclohexylchloroborane
• chloro(dicyclohexyl)borane
• Dicyclohexylboryl chloride
• Dicyclohexylchloroborane
• Dicyclohexylboron chloride
• DTXSID90403001
• Dicyclohexyl-chloroborane
• AKOS015915908
• DB-243251
• Chlorodicyclohexylborane, 98%
• SCHEMBL476478
• 36140-19-9
• J-520027
• DTXCID50353856
• Chlorodicyclohexylbo\u200brane

• MDL： MFCD00191906
• Inchi： 1S/C12H22BCl/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-12H,1-10H2
• InChI Key： PBBOKJIYEZCTEH-UHFFFAOYSA-N
• SMILES： ClB(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 212.15000
• Monoisotopic Mass: 212.1503086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.752 g/mL at 25 °C
• Boiling Point: 68-69 °C
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.88530
• Color/Form: 1 M in hexanes

Chlorodicyclohexylbo\u200brane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H250-H304-H314-H336-H361f-H373-H411
• Warning Statement： P210-P280-P301+P310-P302+P334-P303+P361+P353-P304+P340+P310-P305+P351+P338-P331-P422
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-17-34-48/20-51/53-62-65-67
• Safety Instruction： 16-26-36/37/39-45-61-62
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Hazard Level：4.2
• HazardClass：4.2
• PackingGroup：I
• Safety Term：4.2

Additional information on Chlorodicyclohexylbo\u200brane

Comprehensive Overview of Chlorodicyclohexylborane (CAS No. 36140-19-9): Properties, Applications, and Industry Insights

Chlorodicyclohexylborane (CAS No. 36140-19-9) is a specialized organoboron compound widely recognized for its role in synthetic chemistry and material science. With the molecular formula C₁₂H₂₂BCl, this compound features a unique combination of a dicyclohexylborane backbone and a reactive chlorine substituent, making it valuable for selective reduction and cross-coupling reactions. Its stability under ambient conditions and solubility in common organic solvents like tetrahydrofuran (THF) and diethyl ether further enhance its utility in laboratory and industrial settings.

In recent years, the demand for boron-based reagents has surged due to their applications in pharmaceutical intermediates, agrochemicals, and advanced materials. Researchers frequently search for "Chlorodicyclohexylborane uses" or "CAS 36140-19-9 synthesis," reflecting growing interest in its catalytic properties. The compound’s ability to facilitate stereoselective transformations aligns with trends in green chemistry, where efficiency and atom economy are prioritized. For instance, it serves as a key reagent in the preparation of chiral alcohols and olefin derivatives, addressing needs in asymmetric synthesis.

From a structural perspective, the cyclohexyl groups in Chlorodicyclohexylborane provide steric bulk, which influences reactivity patterns in hydroboration reactions. This characteristic is particularly relevant for queries like "how to handle Chlorodicyclohexylborane" or "safety data for CAS 36140-19-9," emphasizing user concerns about practical handling. While the compound is not classified as hazardous under standard protocols, proper storage in inert atmospheres (e.g., argon or nitrogen) is recommended to maintain purity.

The compound’s relevance extends to polymeric materials and coating technologies, where boron-containing additives improve thermal stability. Searches for "boron in material science" or "organoboron compounds for coatings" highlight this niche. Additionally, its role in photocatalysis and energy storage systems has been explored, linking it to broader discussions on sustainable technology.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and gas chromatography-mass spectrometry (GC-MS) are typically employed to characterize Chlorodicyclohexylborane. These methods address common questions like "how to analyze CAS 36140-19-9" or "purity testing for Chlorodicyclohexylborane," underscoring the importance of quality control in research and production.

In summary, Chlorodicyclohexylborane (CAS No. 36140-19-9) exemplifies the versatility of organoboron chemistry, bridging academic research and industrial innovation. Its applications in fine chemicals, material engineering, and catalysis position it as a compound of enduring significance, driven by evolving scientific and technological demands.